Cas no 7306-46-9 (3,4-Dimethoxybenzyl chloride)

• Product Name: 3,4-Dimethoxybenzyl chloride
• CAS No: 7306-46-9
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• MDL: MFCD00185554
• CID: 47330
• PubChem ID: 81740
• Update Time: 2025-09-27

3,4-Dimethoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1,2-dimethoxybenzene
• 3,4-dimethoxy-benzylchloride
• 1,2-dimethoxy-4-chloromethyl-benzene
• 3,4-Dimethoxybenzyl Chloride
• 3,4-dimethoxy-benzyl-chloride
• EINECS 230-756-9
• Veratryl chloride
• Toluene, a-chloro-3,4-dimethoxy- (8CI)
• Veratrole, 4-(chloromethyl)- (6CI)
• 1-Chloromethyl-3,4-dimethoxybenzene
• a-Chloro-3,4-dimethoxytoluene
• Veratryl chlorid [German]
• Benzene, 4-(chloromethyl)-1,2-dimethoxy-
• 3,4-Dimethoxybenzylchloride
• 4-(Chloromethyl)-1,2-dimethoxy benzene
• alpha-Chloro-3,4-dimethoxytoluene
• 3,4-Bis(methoxy)-benzyl chloride
• Toluene, alpha-chloro-3,4-dimethoxy-
• Veratryl chlorid
• PubChem13181
• 3.4-Dimethoxybenzyl chloride
• FT-0656203
• 4-(chloromethyl)-1,2-dimethoxy-benzene
• CS-0199523
• 3,4-dimethoxyphenylmethyl chloride
• 4-(Chloromethyl)-1,2-dimethoxybenzene;Veratryl chloride;3,4-Bis(methoxy)-benzylchloride
• NS00037469
• 3,4-dimethxybenzylchloride
• AS-13439
• MFCD00185554
• SY028529
• W-104469
• 4-(Chloromethyl)-1,2-bis(methyloxy)benzene
• BCP32290
• WWHJLVMBXXXUFO-UHFFFAOYSA-N
• AKOS000262022
• BRN 0973727
• SCHEMBL185845
• 4-06-00-05881 (Beilstein Handbook Reference)
• AC-18369
• 7306-46-9
• DTXSID00223338
• AM84239
• 3 pound not4-Dimethoxybenzyl Chloride
• 98LR9N3ETZ
• DB-026005
• Veratrole, 4-(chloromethyl)-
• DTXCID00145829
• 3,4-Dimethoxybenzyl chloride

• MDL： MFCD00185554
• Inchi： 1S/C9H11ClO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,6H2,1-2H3
• InChI Key： WWHJLVMBXXXUFO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)OC)OC
• BRN： 0973727

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1631 (rough estimate)
• Melting Point: 50-53°C
• Boiling Point: 260.8℃/760mmHg
• Flash Point: 98.6 °C
• Refractive Index: 1.5080 (estimate)
• PSA: 18.46000
• LogP: 2.44260

3,4-Dimethoxybenzyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1759 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• RTECS：XS9060000
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Other Chemical Reagents

Additional information on 3,4-Dimethoxybenzyl chloride

3,4-Dimethoxybenzyl Chloride (CAS No 7306-46-9): Properties, Applications, and Market Insights

3,4-Dimethoxybenzyl chloride (CAS No 7306-46-9) is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This chlorinated derivative of 3,4-dimethoxybenzyl alcohol serves as a crucial building block in organic chemistry, particularly for introducing the 3,4-dimethoxybenzyl moiety into more complex molecular structures.

The compound's molecular formula is C₉H₁₁ClO₂, with a molecular weight of 186.63 g/mol. Its chemical structure features a benzyl chloride group substituted with two methoxy groups at the 3 and 4 positions, making it particularly reactive for nucleophilic substitution reactions. The 3,4-dimethoxybenzyl chloride typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor, though commercial samples may vary in purity and appearance.

In pharmaceutical applications, 3,4-dimethoxybenzyl chloride CAS 7306-46-9 serves as a key intermediate for synthesizing various active pharmaceutical ingredients (APIs). Researchers particularly value its role in creating compounds with potential neurological activity, given the 3,4-dimethoxybenzyl group's resemblance to certain neurotransmitter structures. Recent studies have explored its use in developing novel therapeutic agents for conditions like Parkinson's disease and depression, aligning with current healthcare trends focusing on neurological disorders.

The agrochemical industry utilizes 3,4-dimethoxybenzyl chloride in synthesizing certain plant growth regulators and protective agents. Its structural features contribute to the bioactivity of final products, with the dimethoxybenzyl moiety often enhancing compound stability and bioavailability. This application has gained attention amidst growing global concerns about sustainable agriculture and crop protection solutions.

From a synthetic chemistry perspective, 3,4-dimethoxybenzyl chloride 7306-46-9 offers several advantages. The electron-donating methoxy groups activate the benzyl position toward nucleophilic substitution, while the chloride serves as an excellent leaving group. These properties make it valuable for:

• Creating ether linkages in complex organic molecules
• Introducing protecting groups in multi-step syntheses
• Building blocks for heterocyclic compound formation
• Modifying polymer backbones for specialty materials

The global market for 3,4-dimethoxybenzyl chloride has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemical industries. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities, as many generic pharmaceuticals utilize intermediates containing the dimethoxybenzyl structure. Current pricing trends reflect typical fluctuations seen with fine chemicals, ranging between $X-XX per gram depending on purity and quantity.

Quality specifications for 3,4-dimethoxybenzyl chloride CAS No 7306-46-9 typically include purity assessments by GC or HPLC (generally ≥98%), along with tests for water content, residual solvents, and heavy metals. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure product consistency—a critical factor for research and manufacturing applications where batch-to-batch reproducibility is essential.

Storage and handling recommendations for 3,4-dimethoxybenzyl chloride emphasize protection from moisture and light, typically suggesting amber glass containers under inert atmosphere for long-term storage. The compound's reactivity requires standard laboratory precautions, including proper ventilation and personal protective equipment during handling—considerations that align with current workplace safety trends in chemical industries.

Recent scientific literature highlights innovative applications of 3,4-dimethoxybenzyl chloride 7306-46-9 in materials science, particularly in developing advanced polymers and liquid crystal materials. Researchers have utilized its structural features to create novel monomers with specific electronic properties, responding to growing interest in functional materials for electronics and optoelectronics applications.

Environmental considerations for 3,4-dimethoxybenzyl chloride follow standard protocols for organic chlorides, with emphasis on proper waste disposal and minimization of environmental release. The compound's biodegradability and ecotoxicity profile have been subjects of recent studies, reflecting the chemical industry's increasing focus on green chemistry principles and sustainable practices.

For researchers and procurement specialists seeking 3,4-dimethoxybenzyl chloride CAS 7306-46-9, key considerations include supplier reliability, documentation quality, and regulatory compliance. Many users prioritize suppliers who can provide both small-scale quantities for research and bulk amounts for production, along with technical support for application development—services that have become increasingly important in today's competitive chemical marketplace.

Future prospects for 3,4-dimethoxybenzyl chloride appear promising, with potential growth in pharmaceutical applications and emerging uses in specialty materials. The compound's versatility as a synthetic building block positions it well to meet evolving needs in medicinal chemistry and advanced material development, particularly as research continues into targeted therapies and functional materials.

In conclusion, 3,4-dimethoxybenzyl chloride (CAS No 7306-46-9) remains an important intermediate in organic synthesis, with wide-ranging applications from pharmaceuticals to advanced materials. Its unique chemical properties and structural features continue to make it valuable across multiple industries, with ongoing research expanding its potential uses in alignment with current scientific and technological trends.